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Compound of Interest

Compound Name: Isophorone Diamine-13C,15N2

Cat. No.: B12426437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of Isophorone Diamine-13C,15N2, a corrosive and

hazardous chemical, are critical for ensuring laboratory safety and environmental protection.

This guide provides detailed, step-by-step procedures for its disposal, aligned with standard

safety protocols. The isotopic labeling with Carbon-13 and Nitrogen-15 does not alter the

chemical's hazardous properties; therefore, the disposal procedures are consistent with those

for unlabeled Isophorone Diamine.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle Isophorone Diamine-
13C,15N2 in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation

of vapors.[1][2] Always wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Safety goggles or a face shield are necessary to protect against severe eye

damage.[2][3]

Hand Protection: Use impervious gloves to prevent skin contact.[2]

Body Protection: Wear protective clothing to avoid skin burns.[2][3]

Respiratory Protection: If there is a risk of inhalation, use a suitable respirator.[2][3]
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Step-by-Step Disposal Protocol
Segregation and Collection:

Do not mix Isophorone Diamine-13C,15N2 with other waste streams, especially

incompatible materials such as strong oxidants and acids.[1]

Collect leaking and spilled liquid in sealable, clearly labeled containers.[3][4]

Container Management:

Use unbreakable packaging or place breakable containers into a larger, closed,

unbreakable container for transport and storage.[3]

Ensure containers are suitable and closed for disposal.[1][5]

Waste Disposal Method:

The primary recommended disposal method is through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[4]

Do not discharge Isophorone Diamine-13C,15N2 into sewer systems or the environment.

[3][4]

Dispose of the contents and container in accordance with local, regional, national, and

international regulations.[6]

Decontamination of Empty Containers:

Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[4]

Spill Response Procedure
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing full PPE,

including respiratory protection, absorb the spill with an inert material and collect it into a

suitable container for disposal.[1][5]
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Quantitative Data Summary
The following table summarizes key quantitative data for Isophorone Diamine.

Property Value Reference

Oral LD50 (rat) > 2,000 mg/kg bw [4]

Melting Point 10 °C / 50 °F [2]

Boiling Point 247 °C / 477 °F [2]

Density 0.922 g/cm³ at 25 °C / 77 °F

log Pow (n-octanol/water) 0.99 at 23 °C / 73 °F

Vapor Pressure 2 Pa at 20°C [2]

Autoignition Temperature 380°C [2]

Flash Point 117°C [2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Isophorone
Diamine-13C,15N2.
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Isophorone Diamine-13C,15N2 Disposal Workflow

Identify Waste
Isophorone Diamine-13C,15N2

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
Avoid Incompatibles (Acids, Oxidizers)

Collect in Labeled, Sealable Container

Store in a Well-Ventilated Area Triple-Rinse Empty Container for Recycling

Arrange for Professional Disposal
(Licensed Chemical Destruction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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